Cas no 1341058-50-1 (3-Methyl-2-(pyrazin-2-yl)butanoic acid)

• Product Name: 3-Methyl-2-(pyrazin-2-yl)butanoic acid
• CAS No: 1341058-50-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD19622577
• CID: 5602941
• PubChem ID: 63968169
• Update Time: 2025-06-07

3-Methyl-2-(pyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0273506
• 1341058-50-1
• AKOS013283981
• EN300-1138398
• 3-methyl-2-(pyrazin-2-yl)butanoic acid
• 2-Pyrazineacetic acid, α-(1-methylethyl)-
• 3-Methyl-2-(pyrazin-2-yl)butanoic acid

• MDL： MFCD19622577
• Inchi： 1S/C9H12N2O2/c1-6(2)8(9(12)13)7-5-10-3-4-11-7/h3-6,8H,1-2H3,(H,12,13)
• InChI Key： GFIKQRJVFBQHMJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC=CN=1)C(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±27.0 °C(Predicted)
• pka: 3.68±0.12(Predicted)